1-(4-(6-Nitrobenzo[d]thiazol-2-yl)piperazin-1-yl)-2-(phenylsulfonyl)ethanone

• IUPAC Name: 2-(benzenesulfonyl)-1-[4-(6-nitro-1,3-benzothiazol-2-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C19H18N4O5S2/c24-18(13-30(27,28)15-4-2-1-3-5-15)21-8-10-22(11-9-21)19-20-16-7-6-14(23(25)26)12-17(16)29-19/h1-7,12H,8-11,13H2
• InChI Key: MUIWSONWHAHTPM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-])C(=O)CS(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C19H18N4O5S2
• Molecular Weight: 446.5 g/mol
• CAS No.: 897474-21-4

Description

1-(4-(6-Nitrobenzo[d]thiazol-2-yl)piperazin-1-yl)-2-(phenylsulfonyl)ethanone is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as NBQX and is a competitive antagonist of the AMPA receptor, which is a type of glutamate receptor found in the central nervous system.

Scientific Research Applications

Synthesis and Pharmacological Activities

Researchers have been actively engaged in synthesizing novel compounds that incorporate the 1-(4-(6-Nitrobenzo[d]thiazol-2-yl)piperazin-1-yl)-2-(phenylsulfonyl)ethanone scaffold, aiming to evaluate their potential as pharmacological agents. For instance, a study focused on the synthesis of new piperazinyl-nitroimidazole derivatives to explore their anti-HIV activity, highlighting the compound's relevance in the development of non-nucleoside reverse transcriptase inhibitors (Al-Masoudi et al., 2007). Similarly, efforts to synthesize novel phenylsulfonyl piperazine derivatives with a tetrazole moiety have been made to investigate their antiproliferative activity against various cancer cell lines, demonstrating the potential of such compounds in cancer therapy (Kommula et al., 2018).

Antibacterial and Antimicrobial Studies

The compound and its derivatives have also been studied for their antibacterial and antimicrobial properties. A particular focus has been on synthesizing and evaluating the antibacterial activities of piperazine derivatives, which have shown effectiveness against various bacterial strains, including those responsible for significant agricultural diseases (Qi, 2014). This research underscores the potential of these compounds in contributing to the development of new antibacterial agents.

Methodological Advancements in Synthesis

Additionally, there have been advancements in the methodologies for synthesizing these compounds. For example, the electrochemical synthesis approach has been utilized to create arylthiobenzazoles, highlighting an innovative method that leverages electrochemical reactions to generate compounds with potential for further chemical modifications (Amani & Nematollahi, 2012).